Cas no 854395-64-5 (8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER)
8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER
- 4-Dibenzofurancarboxylic acid, 8-acetyl-, methyl ester
-
- MDL: MFCD31380138
- Inchi: 1S/C16H12O4/c1-9(17)10-6-7-14-13(8-10)11-4-3-5-12(15(11)20-14)16(18)19-2/h3-8H,1-2H3
- InChI Key: PFBXQQNLJUOABG-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(C)=O)C=C2C2=CC=CC(C(OC)=O)=C12
8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0994698-5g |
8-acetyl-dibenzofuran-4-carboxylic acid methyl ester |
854395-64-5 | 95% | 5g |
$1750 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0994698-5g |
8-acetyl-dibenzofuran-4-carboxylic acid methyl ester |
854395-64-5 | 95% | 5g |
$2750 | 2025-02-27 | |
| eNovation Chemicals LLC | Y0994698-5g |
8-acetyl-dibenzofuran-4-carboxylic acid methyl ester |
854395-64-5 | 95% | 5g |
$2750 | 2025-02-28 |
8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER
Recent Advances in the Study of 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER (CAS: 854395-64-5)
In recent years, the compound 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER (CAS: 854395-64-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dibenzofuran core and acetyl and methyl ester functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, structural modifications, and biological activities, providing valuable insights for drug development.
One of the key advancements in the synthesis of 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER involves the optimization of reaction conditions to improve yield and purity. Researchers have employed advanced catalytic systems and green chemistry principles to achieve more efficient and sustainable production processes. These developments are crucial for scaling up production for preclinical and clinical studies.
In terms of biological activity, recent investigations have highlighted the compound's potential as an anti-inflammatory and anticancer agent. Mechanistic studies suggest that 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER modulates key signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the NF-κB pathway, which plays a central role in inflammatory responses. Additionally, preliminary in vitro and in vivo studies indicate its efficacy in inducing apoptosis in certain cancer cell lines.
Another area of interest is the compound's pharmacokinetic properties. Researchers are exploring its bioavailability, metabolic stability, and tissue distribution to better understand its therapeutic potential. Recent findings suggest that structural modifications, such as the introduction of hydrophilic groups, could enhance its solubility and absorption, thereby improving its pharmacokinetic profile.
Despite these promising results, challenges remain in the development of 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER as a therapeutic agent. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the findings into clinical applications.
In conclusion, the latest research on 8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER (CAS: 854395-64-5) underscores its potential as a versatile scaffold for drug discovery. Continued exploration of its synthesis, biological activities, and pharmacokinetic properties will pave the way for its development into novel therapeutics for a range of diseases.
854395-64-5 (8-ACETYL-DIBENZOFURAN-4-CARBOXYLIC ACID METHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)